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Compound of Interest

Compound Name: Silver sulfate

Cat. No.: B103943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermodynamic properties of silver sulfate
(Ag₂SO₄) at elevated temperatures. Understanding these properties is crucial for applications

in various scientific and industrial fields, including materials science, catalysis, and as a

precursor in the synthesis of other silver compounds. This document provides a comprehensive

overview of the phase transitions, thermal stability, and decomposition of silver sulfate,

supported by quantitative data, detailed experimental protocols, and visual representations of

key processes.

Summary of Thermodynamic Data
The thermodynamic behavior of silver sulfate is characterized by a distinct phase transition,

melting, and subsequent decomposition at high temperatures. The key quantitative data are

summarized in the tables below for ease of reference and comparison.

Table 1: Standard Thermodynamic Properties of Silver Sulfate
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Property Value Units

Molar Mass 311.799 g/mol

Standard Molar Entropy (S°) 200.4 J/(mol·K)

Standard Heat Capacity (Cp) 131.4 J/(mol·K)

Standard Enthalpy of

Formation (ΔfH°)
-715.9 kJ/mol

Gibbs Free Energy of

Formation (ΔfG°)
-618.4 kJ/mol

Table 2: High-Temperature Thermodynamic Properties of Silver Sulfate

Thermal Event Temperature Range
Enthalpy Change
(ΔH)

Entropy Change
(ΔS)

Orthorhombic to

Hexagonal Phase

Transition

415 - 426 °C (688 -

699 K)

Data not available in

cited sources

Data not available in

cited sources

Melting Point
652.2 - 660 °C (925.4

- 933.1 K)[1]

Data not available in

cited sources

Data not available in

cited sources

Decomposition

Temperature
1085 °C (1358 K)[1] Not Applicable Not Applicable

Note: Specific enthalpy and entropy values for the phase transition and fusion were not

explicitly found in the surveyed literature. These values are typically determined experimentally

using techniques like Differential Scanning Calorimetry (DSC).

Phase Transitions and Thermal Stability
Silver sulfate exists in an orthorhombic crystal structure at room temperature.[2] Upon heating,

it undergoes a significant phase transition before melting.

Orthorhombic to Hexagonal Phase Transition
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Between 415 °C and 425 °C, silver sulfate transforms from a low-temperature orthorhombic

phase to a high-temperature hexagonal phase.[2][3] This transition is a key feature of its high-

temperature behavior and is associated with changes in its physical properties. The lack of a

sharp transition temperature suggests that this transformation may occur over a temperature

range.[2]

Melting and Decomposition
The melting point of silver sulfate is in the range of 652.2–660 °C.[1] Above its melting point,

the compound remains stable until it reaches its decomposition temperature of 1085 °C, at

which point it decomposes with the evolution of oxygen gas.[1]

Experimental Protocols
The determination of the thermodynamic properties of silver sulfate at high temperatures

relies on several key analytical techniques. The following sections describe the general

methodologies for these experiments.

Differential Scanning Calorimetry (DSC)
DSC is a fundamental technique for measuring heat flow associated with thermal transitions in

a material.

Objective: To determine the temperatures and enthalpies of phase transitions and melting.

Methodology:

A small, precisely weighed sample of silver sulfate (typically 5-20 mg) is placed in a sample

pan (e.g., aluminum or platinum).

An empty, hermetically sealed pan is used as a reference.

The sample and reference are heated at a controlled linear rate (e.g., 5, 10, or 20 °C/min) in

a controlled atmosphere (e.g., static air or dynamic nitrogen).

The difference in heat flow between the sample and the reference is measured as a function

of temperature.
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Endothermic peaks in the DSC thermogram indicate phase transitions (solid-solid or solid-

liquid), and the area under the peak is integrated to determine the enthalpy of the transition.

Thermogravimetric Analysis (TGA)
TGA is used to measure changes in the mass of a sample as a function of temperature.

Objective: To determine the thermal stability and decomposition temperature of silver sulfate.

Methodology:

A small sample of silver sulfate is placed in a tared TGA pan.

The sample is heated at a constant rate in a controlled atmosphere.

The mass of the sample is continuously monitored as the temperature increases.

A significant loss of mass indicates decomposition. The onset temperature of this mass loss

is taken as the decomposition temperature.

High-Temperature X-ray Diffraction (HT-XRD)
HT-XRD is employed to identify the crystal structure of materials at elevated temperatures.

Objective: To confirm the crystal structures of the low-temperature (orthorhombic) and high-

temperature (hexagonal) phases of silver sulfate.

Methodology:

A powdered sample of silver sulfate is placed on a high-temperature stage within an X-ray

diffractometer.

The sample is heated to the desired temperature.

An X-ray diffraction pattern is collected at that temperature.

The process is repeated at various temperatures to observe changes in the crystal structure.
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The resulting diffraction patterns are analyzed to determine the lattice parameters and space

group of each phase.

Visualizing Thermodynamic Processes
The following diagrams, generated using the DOT language, illustrate the key thermal events

and a typical experimental workflow for the analysis of silver sulfate.
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Figure 1: Thermal events of silver sulfate upon heating.
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Figure 2: Experimental workflow for thermodynamic analysis.

Conclusion
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This technical guide provides a summary of the key high-temperature thermodynamic

properties of silver sulfate. The data and experimental protocols outlined here serve as a

valuable resource for researchers and scientists working with this compound. Further

experimental work is required to precisely determine the enthalpy and entropy changes

associated with its phase transition and melting, as well as to fully elucidate its high-

temperature heat capacity and detailed decomposition mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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